2,3-dimethoxy-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C16H24N2O5S/c1-22-14-6-4-5-13(15(14)23-2)16(19)17-11-12-7-9-18(10-8-12)24(3,20)21/h4-6,12H,7-11H2,1-3H3,(H,17,19)
• InChI Key: XZUOKYBWVLMKNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NCC2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

2,3-dimethoxy-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide, also known as MPMP, is a chemical compound that has been extensively studied in scientific research. It is a potent and selective dopamine D3 receptor antagonist that has been shown to have potential therapeutic applications for a range of neurological and psychiatric disorders.

Scientific Research Applications

Chiral Sulfinamides in N-Heterocycle Synthesis

Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively utilized in the stereoselective synthesis of amines and their derivatives. These methodologies provide access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, which are crucial in the development of natural products and therapeutically relevant compounds (Philip et al., 2020).

Pharmacodynamics and Pharmacokinetics of Prokinetic Agents

Cisapride, a substituted piperidinyl benzamide, exemplifies the therapeutic application of related compounds as prokinetic agents in gastrointestinal motility disorders. It operates by facilitating or restoring motility throughout the gastrointestinal tract without the central depressant or antidopaminergic effects seen in similar compounds (McCallum et al., 2012).

Antioxidant Capacity and Reactive Pathways

The ABTS/PP decolorization assay elucidates reaction pathways underlying the antioxidant capacity of compounds, highlighting the specificity of reactions for certain antioxidants. This research provides a framework for evaluating the antioxidant potential of various compounds, including potentially "2,3-dimethoxy-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide" (Ilyasov et al., 2020).

Xylan Derivatives and Their Application Potential

The modification of xylan into ethers and esters with specific functional properties showcases the broader application potential of chemical modifications in biopolymer research. This kind of research indicates the interest in exploring the functionalization of various compounds for targeted applications (Petzold-Welcke et al., 2014).

Sulfonamides in Clinical Use and Research

The review on sulfonamides highlights their significant presence in clinically used drugs and their exploration in novel drugs, indicating the continuous interest in this functional group for therapeutic purposes (Carta et al., 2012).